Cas no 436095-41-9 (3-amino-N-(2-hydroxyethyl)benzenesulfonamide)

• Product Name: 3-amino-N-(2-hydroxyethyl)benzenesulfonamide
• CAS No: 436095-41-9
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 2857407
• PubChem ID: 458782
• Update Time: 2025-11-02

3-amino-N-(2-hydroxyethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(2-hydroxyethyl)-benzenesulfonamide
• N1-2-Hydroxyethylmetanilamide
• 3-amino-N-(2-hydroxyethyl)benzenesulfonamide
• 436095-41-9
• SCHEMBL452006
• DB-105359
• ZYQQGZOGGNWGBH-UHFFFAOYSA-N
• 3-amino-n-(2-hydroxyethyl)-benzene sulfonamide
• AKOS009096809
• 3-amino-N-(2-hydroxy-ethyl)-benzenesulfonamide

• Inchi： 1S/C8H12N2O3S/c9-7-2-1-3-8(6-7)14(12,13)10-4-5-11/h1-3,6,10-11H,4-5,9H2
• InChI Key： ZYQQGZOGGNWGBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NCCO)(=O)=O

Computed Properties

• Exact Mass: 216.05686342Da
• Monoisotopic Mass: 216.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-N-(2-hydroxyethyl)benzenesulfonamide

Comprehensive Guide to 3-amino-N-(2-hydroxyethyl)benzenesulfonamide (CAS No. 436095-41-9): Properties, Applications, and Market Insights

3-amino-N-(2-hydroxyethyl)benzenesulfonamide (CAS No. 436095-41-9) is a specialized sulfonamide derivative with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its amino and hydroxyethyl functional groups, has garnered significant attention due to its unique chemical properties and versatility. In this article, we delve into the molecular structure, synthesis methods, key applications, and emerging trends surrounding this compound, providing a holistic view for researchers and industry professionals.

The molecular formula of 3-amino-N-(2-hydroxyethyl)benzenesulfonamide is C₈H₁₂N₂O₃S, with a molecular weight of 216.26 g/mol. Its structure features a benzenesulfonamide core substituted with an amino group at the 3-position and a 2-hydroxyethyl moiety on the nitrogen atom. This configuration imparts both hydrophilic and lipophilic properties, making it an excellent candidate for drug design and other industrial applications. Recent studies highlight its potential as a pharmacophore in developing novel therapeutics, particularly in targeting enzymatic pathways.

One of the most prominent uses of 3-amino-N-(2-hydroxyethyl)benzenesulfonamide is in the pharmaceutical industry, where it serves as a key intermediate in synthesizing antibacterial agents and enzyme inhibitors. Researchers are exploring its role in designing next-generation anti-inflammatory drugs, leveraging its ability to modulate specific biological targets. Additionally, its solubility in polar solvents enhances its utility in formulation development, addressing challenges related to drug delivery and bioavailability.

Beyond pharmaceuticals, CAS No. 436095-41-9 finds applications in agrochemicals as a building block for herbicides and pesticides. Its structural flexibility allows for modifications that improve efficacy and environmental safety, aligning with the growing demand for sustainable agriculture solutions. Furthermore, the compound's thermal stability and compatibility with polymers make it valuable in material science, particularly in creating high-performance coatings and adhesives.

The market for 3-amino-N-(2-hydroxyethyl)benzenesulfonamide is expanding, driven by increasing R&D investments and the rise of green chemistry initiatives. Analysts project steady growth in demand, especially in regions like North America and Asia-Pacific, where pharmaceutical and agrochemical industries are booming. Innovations in synthetic methodologies, such as catalytic processes and flow chemistry, are expected to enhance production efficiency and reduce costs, further fueling market adoption.

For researchers seeking reliable data on CAS 436095-41-9, it is crucial to consult reputable sources like SciFinder or Reaxys for accurate physicochemical properties and safety information. Recent patents highlight novel derivatives of this compound, underscoring its potential in addressing unmet medical needs. As the scientific community continues to explore its applications, 3-amino-N-(2-hydroxyethyl)benzenesulfonamide remains a compound of significant interest, bridging the gap between academic research and industrial innovation.

In conclusion, 3-amino-N-(2-hydroxyethyl)benzenesulfonamide (CAS No. 436095-41-9) exemplifies the intersection of chemistry and technology, offering diverse opportunities across multiple sectors. Whether you are a chemist, formulator, or industry stakeholder, understanding its properties and applications can unlock new possibilities in your work. Stay updated with the latest advancements to leverage this compound's full potential in your projects.